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Compound of Interest

3-(2-Bromoethyl)pyridine
Compound Name:

hydrobromide
CAS No.: 41039-91-2
Cat. No.: B1290233

Get Quote

Executive Summary

3-(2-Bromoethyl)pyridine hydrobromide (CAS: 41039-91-2) is a bifunctional pyridine
derivative serving as a robust electrophile in organic synthesis.[1] It is primarily employed to
introduce the 2-(3-pyridyl)ethyl moiety—a structural homolog of the nicotine pharmacophore—
into secondary amines and thiols. Unlike its 2-substituted isomer, which is prone to
intramolecular cyclization, the 3-substituted isomer exhibits superior stability, making it a
preferred building block for developing nicotinic acetylcholine receptor (hnAChR) ligands and
other pyridine-containing therapeutics.

Chemical Identity & Properties

The compound exists as a hydrobromide salt, which confers stability against polymerization
and autoxidation compared to the free base.
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Property Data

IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide
CAS Number 41039-91-2

Molecular Formula C7HsBrN[1][2] - HBr (C7H9BrzN)
Molecular Weight 266.96 g/mol

Appearance White to off-white crystalline solid

Soluble in water, methanol, DMSO; sparingly

Solubility ]

soluble in non-polar solvents
Melting Point 150-155 °C (Decomposes)

Hygroscopic; Store under inert atmosphere
Storage

(Argon/Nitrogen) at 2—8°C

Synthesis Protocol

The industrial and laboratory standard for synthesizing 3-(2-Bromoethyl)pyridine
hydrobromide involves the nucleophilic substitution of 3-pyridineethanol using concentrated
hydrobromic acid.

Reaction Scheme

The conversion proceeds via an

mechanism where the hydroxyl group is protonated to form a good leaving group (

), followed by displacement by the bromide ion.

+ 48% HBr (aq)
3-Pyridineethanol Reflux Protonation - H20 Nucleophilic Attack Crystallization 3-(2-Bromoethyl)pyridine HBr
(Precursor) (Oxonium lon) (Br- displaces H20) (Final Salt)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the conversion of 3-pyridineethanol to the hydrobromide salt.
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Step-by-Step Methodology

Reagents: 3-Pyridineethanol (1.0 eq), Hydrobromic acid (48% aq, 10.0 eq).

Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser with 3-pyridineethanol.

» Acid Addition: Slowly add 48% aqueous HBr. The reaction is exothermic; cooling in an ice
bath during addition is recommended to prevent splashing.

o Reflux: Heat the mixture to reflux (approx. 126°C) for 12—16 hours. Monitor consumption of
starting material via TLC (MeOH:DCM 1:9) or LC-MS.

e Concentration: Cool the reaction mixture to room temperature. Remove excess water and
HBr under reduced pressure (rotary evaporator) to yield a viscous brown oil.

o Crystallization: Triturate the residue with absolute ethanol or a mixture of isopropanol/ether. A
white to off-white solid will precipitate.

« Purification: Filter the solid and wash with cold diethyl ether. Recrystallize from
ethanol/isopropanol if high purity (>98%) is required.

e Drying: Dry the salt in a vacuum oven at 40°C over
to remove residual moisture.

Applications in Medicinal Chemistry

The 3-pyridylethyl group is a "privileged scaffold" in neurochemistry. The ethyl linker provides
rotational freedom distinct from the rigid pyrrolidine ring of nicotine, allowing for the exploration
of novel binding pockets in NnAChRs.

N-Alkylation of Secondary Amines

The primary utility of this compound is the alkylation of secondary amines to generate tertiary
amine libraries. This is a standard workflow in the synthesis of homonicotine derivatives.

General Protocol:
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» Solvent: Acetonitrile or DMF (anhydrous).

e Base:

or
(3.0 eq) to neutralize the HBr salt and scavenge acid generated during alkylation.

e Temperature: 60-80°C.

Reagents:
3-(2-Bromoethyl)pyridine HBr
+ Secondary Amine (R2NH)

l

Base Activation:
K2CO3 neutralizes HBr salt
Free base generated in situ

:

Sn2 Reaction:
Amine attacks Alkyl Bromide

l

Workup:
Filter inorganic salts
Evaporate solvent

:

Target Molecule:
N-(2-(3-pyridyl)ethyl)amine

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of tertiary amines using 3-(2-Bromoethyl)pyridine HBr.

Structural Advantages

o Metabolic Stability: The pyridine ring is less susceptible to oxidative metabolism compared to
phenyl rings in certain contexts.
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o Basicity Modulation: The pyridine nitrogen (

) allows for pH-dependent solubility and binding interactions, distinct from the aliphatic amine
introduced during alkylation.

Handling & Safety (E-E-A-T)

Warning: This compound is an alkylating agent and a corrosive salt. Strict adherence to safety
protocols is mandatory.

Hazards: Causes severe skin burns and eye damage (H314). Harmful if swallowed (H302).
[1] Respiratory irritant (H335).[1]

e Engineering Controls: All operations must be performed in a functioning chemical fume hood.

o PPE: Wear nitrile gloves (double gloving recommended), chemical safety goggles, and a lab
coat.

o Spill Management: Neutralize spills with sodium bicarbonate before cleaning. Do not use
water initially as it may spread the corrosive salt.

o Stability: The hydrobromide salt is hygroscopic. Exposure to moisture will lead to "caking"
and difficulty in accurate weighing. Store in a desiccator or under inert gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.benchchem.com/product/b1290233/docs?utm_src=pdf-body#technical-monograph-3-2-bromoethyl-pyridine-hydrobromide-1
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Bromoethyl_pyridine-hydrobromide
https://www.benchchem.com/product/b1290233?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. 3-(2-Bromoethyl)pyridine hydrobromide | C7H9Br2N | CID 20204681 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Hydrobromide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290233/docs#technical-monograph-3-2-bromoethyl-
pyridine-hydrobromide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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